Cas no 7122-93-2 ([1,1'-Bicyclohexyl]-3-one)

• Product Name: [1,1'-Bicyclohexyl]-3-one
• CAS No: 7122-93-2
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 1748257
• PubChem ID: 11116659
• Update Time: 2025-04-21

[1,1'-Bicyclohexyl]-3-one Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-3-one
• 3-cyclohexylcyclohexan-1-one
• 7122-93-2
• 3-cyclohexylcyclohexanone
• CS-0258252
• AKOS013846361
• [1,1'-bi(cyclohexane)]-3-one
• EN300-695786
• SCHEMBL3438361

• Inchi： 1S/C12H20O/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h10-11H,1-9H2
• InChI Key： CANCZANBFBDGQT-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)C1CCCCC1

Computed Properties

• Exact Mass: 180.1515
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones